5-(4-Methoxyphenyl)imidazolidine-2,4-dione
Cat. No. B1614548
M. Wt: 206.2 g/mol
InChI Key: DXCSOTJUBCFLRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05606071
Procedure details
4.0 g (40 mmol) of hydantoin, 30 ml of acetic acid and 2.0 ml (40 mmol) of bromine were mixed at room temperature. The reaction mixture was then vigorously stirred at a temperature of 60° C. for 2 hours. After cooling the reaction mixture to room temperature, 8.64 g (80 mmol) of anisol was added to the reaction mixture and the reaction was further conducted at a temperature of 100° C. for 6 hours. The resulting precipitate was recovered by filtration, washed with water, and then dried to obtain 3.96 g (yield 48%) of 5-(p-methoxyphenyl)hydantoin.
Yield
48%
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:7][C:5](=[O:6])[NH:4][C:2]1=[O:3].BrBr.[C:10]1([O:16][CH3:17])[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1>C(O)(=O)C>[CH3:17][O:16][C:10]1[CH:15]=[CH:14][C:13]([CH:7]2[NH:1][C:2](=[O:3])[NH:4][C:5]2=[O:6])=[CH:12][CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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4 g
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Type
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reactant
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Smiles
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N1C(=O)NC(=O)C1
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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BrBr
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Name
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|
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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Quantity
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8.64 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)OC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was then vigorously stirred at a temperature of 60° C. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling the reaction mixture to room temperature
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WAIT
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Type
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WAIT
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Details
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the reaction was further conducted at a temperature of 100° C. for 6 hours
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|
Duration
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6 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting precipitate was recovered by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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COC1=CC=C(C=C1)C1C(NC(N1)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.96 g | |
| YIELD: PERCENTYIELD | 48% | |
| YIELD: CALCULATEDPERCENTYIELD | 48% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
